![molecular formula C15H19N3O2 B4265699 N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide](/img/structure/B4265699.png)
N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide
Overview
Description
N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide, also known as EDPB, is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. EDPB is a potent and selective agonist of the cannabinoid receptor type 2 (CB2), which makes it an important tool for studying the role of CB2 in various biological processes.
Mechanism of Action
N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide is a selective agonist of CB2, which means that it binds to and activates CB2 receptors in the body. CB2 receptors are primarily expressed in immune cells and are involved in modulating the immune response. Activation of CB2 receptors by this compound has been shown to modulate the release of cytokines and chemokines from immune cells, which can have an impact on inflammation and pain.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including modulating the immune response, reducing inflammation, and reducing pain. This compound has also been shown to have neuroprotective effects and may have potential therapeutic applications in neurological disorders such as multiple sclerosis and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide in lab experiments is its high selectivity for CB2 receptors, which allows for specific targeting of CB2-mediated processes. However, one limitation of using this compound is its relatively low potency compared to other CB2 agonists, which may require higher concentrations to achieve the desired effects.
Future Directions
1. Investigating the potential therapeutic applications of N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide in neurological disorders such as multiple sclerosis and Alzheimer's disease.
2. Studying the effects of this compound on the gut microbiome and its potential role in modulating the gut-brain axis.
3. Investigating the potential anti-tumor effects of this compound and its potential use in cancer therapy.
4. Studying the effects of this compound on the cardiovascular system and its potential role in treating cardiovascular diseases.
5. Investigating the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
Scientific Research Applications
N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-4-methoxybenzamide has been widely used in scientific research to study the role of CB2 in various biological processes. CB2 is primarily expressed in immune cells and has been shown to play a role in modulating the immune response. This compound has been used to study the effects of CB2 activation on immune cell function, inflammation, and pain.
properties
IUPAC Name |
N-(1-ethyl-3,5-dimethylpyrazol-4-yl)-4-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2/c1-5-18-11(3)14(10(2)17-18)16-15(19)12-6-8-13(20-4)9-7-12/h6-9H,5H2,1-4H3,(H,16,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMUDFFLPHIGXOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C(=N1)C)NC(=O)C2=CC=C(C=C2)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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